Cas no 1965305-42-3 ((S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride)

• Product Name: (S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride
• CAS No: 1965305-42-3
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• MDL: MFCD28098146
• CID: 4773555
• Update Time: 2026-02-26

(S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride
• SB34899

• MDL： MFCD28098146
• Inchi： 1S/C9H12N2.2ClH/c10-9-3-1-2-7-4-5-11-6-8(7)9;;/h4-6,9H,1-3,10H2;2*1H/t9-;;/m0../s1
• InChI Key： HVKVANIOAWLJOI-WWPIYYJJSA-N
• SMILES： Cl.Cl.N[C@@H]1C2C=NC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 136
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on (S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride

Comprehensive Overview of (S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine Dihydrochloride (CAS No. 1965305-42-3)

(S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride (CAS No. 1965305-42-3) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its tetrahydro-isoquinoline backbone, has garnered attention due to its structural similarity to neurotransmitters and its role in modulating biological pathways. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

The compound's chiral center at the 8-position is critical for its stereoselective interactions, making it a valuable scaffold for designing enantiomerically pure drugs. Recent studies highlight its utility in synthesizing small molecule inhibitors for kinases and GPCRs, aligning with the growing demand for precision medicine. Its dihydrochloride salt form enhances solubility, facilitating in vitro and in vivo studies.

In the context of trending topics, (S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride intersects with searches for "neuroprotective agents" and "chiral building blocks for drug design." These keywords reflect user interest in neurodegenerative diseases like Alzheimer's and Parkinson's, where this compound's derivatives show promise. Additionally, its relevance to "synthetic methodology optimization" appeals to chemists seeking efficient routes for asymmetric synthesis.

From an SEO perspective, this article addresses common queries such as "CAS 1965305-42-3 uses" and "(S)-isoquinoline amine derivatives." The compound's mechanistic insights and structure-activity relationships (SAR) are frequently searched topics, underscoring its importance in medicinal chemistry. Its stability under physiological conditions also makes it a candidate for prodrug development, another hot research area.

Quality control and analytical characterization of (S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride involve advanced techniques like HPLC chiral separation and NMR spectroscopy. These methods ensure high purity, a critical factor for reproducibility in preclinical studies. The compound's logP and pKa values are often discussed in forums focused on ADME/Tox profiling, further driving its visibility in scientific communities.

In summary, (S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine dihydrochloride (CAS No. 1965305-42-3) represents a versatile tool for researchers tackling CNS therapeutics and chiral drug development. Its alignment with cutting-edge trends like "targeted therapy" and "fragment-based drug discovery" ensures its continued relevance in both academic and industrial settings.